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Compound of Interest

Compound Name: Isobutyl butyrate

Cat. No.: B008406

Essential Safety and Handling Guide for Isobutyl
Butyrate

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is paramount. This guide provides essential safety
protocols, personal protective equipment (PPE) recommendations, and operational and
disposal plans for Isobutyl butyrate, ensuring a secure laboratory environment.

Physicochemical and Hazard Information

Isobutyl butyrate is a flammable liquid and vapor that is also very toxic to aquatic life.[1] While
no specific occupational exposure limits have been established, it is crucial to handle this
chemical with care to avoid potential health effects such as irritation to the skin and eyes, and
headache and dizziness at high concentrations.
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Property Value Reference

2-methylpropyl butanoate,
Synonyms [1]
Isobutyl n-butyrate

CAS Number 539-90-2 [1]
Colorless liquid with a fruity
Appearance
odor
Flash Point 38 °C (100.4 °F)
Boiling Point 148.7 °C (299.7 °F)
N Insoluble in water; soluble in
Solubility
alcohol and ether
Flammable Liquid (Category
GHS Hazard Class 3), Acute Aguatic Toxicity [1]

(Category 1)

, o No occupational exposure
Occupational Exposure Limits o )
limits have been established.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling Isobutyl butyrate.
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PPE Category

Specific Recommendations

Eye/Face Protection

- Chemical safety goggles or a full face shield
where splashing is possible. - An eyewash

station must be readily available.

Skin Protection

- Gloves: Chemical-resistant gloves are
required. Butyl rubber or Nitrile gloves are
recommended for handling esters.[2] Always
inspect gloves for rips or punctures before use.
Remove and replace gloves immediately if a
spill or splash occurs. Never wash or reuse
disposable gloves. - Lab Coat/Protective
Clothing: A flame-retardant and antistatic lab
coat or coveralls should be worn. Ensure

clothing covers the body completely.

Respiratory Protection

- Work in a well-ventilated area, preferably
under a chemical fume hood. - If ventilation is
insufficient or for large-scale operations, a
NIOSH-approved respirator with organic vapor

cartridges is recommended.

Operational Plans

Routine Handling of Isobutyl Butyrate

Objective: To safely handle Isobutyl butyrate during routine laboratory procedures.

Materials:

Isobutyl butyrate

Appropriate glassware and equipment

Chemical fume hood

Required PPE (see table above)
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« Spill kit

Procedure:

e Preparation:

[¢]

Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.

[e]

Verify that the eyewash station and safety shower are accessible and operational.

o

Don the required PPE: chemical safety goggles, chemical-resistant gloves (butyl rubber or
nitrile), and a flame-retardant lab coat.

o

Ground and bond all containers and receiving equipment to prevent static discharge.

e Handling:

[¢]

Conduct all work with Isobutyl butyrate in a well-ventilated chemical fume hood.

[e]

Avoid inhalation of vapors and contact with skin and eyes.

o

Use only non-sparking tools.

[¢]

Keep containers tightly closed when not in use.

[e]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the
handling area.

o Post-Handling:

[e]

Wipe down the work area with an appropriate solvent and then soap and water.

o

Properly dispose of any contaminated materials (see Disposal Plan).

[¢]

Remove PPE carefully, avoiding contamination of skin.

[e]

Wash hands thoroughly with soap and water.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b008406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Spill Response Plan

Objective: To safely manage and clean up a spill of Isobutyl butyrate.
Procedure:

e Immediate Actions:

[¢]

Alert personnel in the immediate area and evacuate if necessary.

[¢]

If the spill is large or in a poorly ventilated area, evacuate the entire lab and contact the
institutional safety office.

[¢]

Eliminate all ignition sources (e.g., turn off hot plates, equipment).

[e]

If safe to do so, and without personal risk, stop the source of the leak.

e Containment and Cleanup (for small, manageable spills):

[¢]

Don appropriate PPE, including respiratory protection if needed.

[¢]

Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.
Do not use combustible materials like paper towels to absorb the bulk of the spill.

o

Cover the spill with the absorbent material and allow it to fully absorb the liquid.

[e]

Using non-sparking tools, carefully collect the absorbed material and place it into a
labeled, sealed, and chemically resistant container for hazardous waste.

e Decontamination:

o Clean the spill area thoroughly with soap and water.

o Ventilate the area well to allow any residual vapors to dissipate.
» Reporting:

o Report the spill to the laboratory supervisor and the institutional safety office, following all
internal reporting procedures.
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Disposal Plan

Objective: To ensure the safe and compliant disposal of Isobutyl butyrate and contaminated
materials.

Important Note: All waste disposal must be conducted in accordance with local, state, and
federal regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines.

Chemical Waste

e Liquid Waste:

o Collect all waste Isobutyl butyrate and solutions containing it in a dedicated, labeled, and
sealed, chemically resistant container. The container should be clearly labeled as
"Hazardous Waste: Isobutyl Butyrate".

o Do not mix with other waste streams unless specifically instructed to do so by your EHS
department.

e Solid Waste:

o Solid materials contaminated with Isobutyl butyrate (e.g., absorbent from spills) should
be placed in a labeled, puncture-resistant container.

Contaminated PPE and Materials

e Gloves and other disposable PPE:

o All disposable PPE that has come into contact with Isobutyl butyrate must be considered
contaminated solid chemical waste.

o Place contaminated gloves, lab coats, and other materials in a designated and clearly
labeled chemical waste bag or container.

o Empty Containers:
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o Empty containers that held Isobutyl butyrate should be managed as hazardous waste
unless triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of
as hazardous chemical waste. Consult your EHS department for specific procedures on
container decontamination and disposal.

Waste Pickup

» Store all hazardous waste in a designated Satellite Accumulation Area (SAA) with secondary
containment.

» Contact your institution's EHS department for waste pickup.

Workflow and Logical Relationships

The following diagram illustrates the key decision points and procedural flow for safely handling
Isobutyl butyrate.
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Isobutyl Butyrate Handling Workflow

Start: Prepare for Handling Isobutyl Butyrate

Assess Hazards and Review SDS

Y

Don Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Y

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

;

Perform Handling Procedure

Spill Occurred?

Execute Spill Response Plan

Routine Post-Handling Cleanup

Y

Segregate and Dispose of Waste
(Chemical and Contaminated PPE)

Y

Safely Remove PPE

Y

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling Isobutyl butyrate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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